Pyralomicin 2c

• Molecular Formula: C18H17Cl2NO8
• Molecular Weight: 446.2 g/mol
• InChI: InChI=1S/C18H17Cl2NO8/c1-5-2-7(19)12(24)10-11(23)6-3-9(20)21(17(6)29-16(5)10)18-15(27)14(26)13(25)8(4-22)28-18/h2-3,8,13-15,18,22,24-27H,4H2,1H3/t8-,13-,14+,15-,18-/m1/s1
• InChIKey: GJZWQCRFWFXIHE-JJZKNBJTSA-N

Pyralomicin 2c: Structurally Unique Benzopyranopyrrole Antibiotic

Pyralomicin 2c is a member of the pyralomicin family of antibiotics, a group of halogenated benzopyranopyrrole natural products first isolated from the fermentation broth of Microtetraspora spiralis MI178-34F18 [1]. Structurally, it features a dichlorinated benzopyranopyrrole chromophore linked via an N-glycosidic bond to a glucose moiety (unlike the C7-cyclitol–bearing pyralomicins 1a–1d), imparting distinct physicochemical and biological properties [2][3]. Its molecular formula is C19H19Cl2NO8 with a monoisotopic mass of approximately 460.26 Da [2].

Structurally unique N-glycosylated benzopyranopyrrole antibiotic

Reported antibacterial and antitumor screening context (2-series pharmacophore)

Total synthesis route published; synthetic accessibility confirmed

• [1] Kawamura N, Sawa R, Takahashi Y, Isshiki K, Sawa T, Naganawa H, Takeuchi T. Pyralomicins, novel antibiotics from Microtetraspora spiralis. II. Structure determination. J Antibiot (Tokyo). 1996 Jul;49(7):651-6. doi: 10.7164/antibiotics.49.651. PMID: 8784427. View Source
• [2] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source
• [3] TargetMol. Pyralomicin 2c (CAS 139636-01-4) Product Page. Accessed 2026. View Source

Pyralomicin 2c: Why Generic Substitution Fails

The pyralomicin family exhibits significant functional divergence based on glycone identity and halogenation pattern. A direct comparator, pyralomicin 1c—which substitutes a C7-cyclitol for the glucose moiety—demonstrates markedly more potent antibacterial activity than its glucosyl analogue pyralomicin 2c [1]. This SAR trend is reinforced by the observation that the unmethylated cyclitol congener (pyralomicin 1c) is more active than the 4′-methylated variant (pyralomicin 1a) [1]. Consequently, selecting a generic “pyralomicin” without precise control of the glycosylation state can lead to substantial variability in biological outcomes, making compound-specific procurement essential for reproducible research.

Cyclohexene vs. tetrahydropyran core 1a-series compounds (cyclohexene) lack the tetrahydropyran pharmacophore and may not reproduce reported antitumor phenotypes.

Acarbose/validamycin biosynthetic pathway Despite shared aminocyclitol biosynthesis, pyralomicins are structurally distinct from α-glucosidase inhibitors; class substitution is not valid.

Analog-specific antibacterial profile Pyralomicin 2a exhibits narrow-spectrum MIC (0.0625 µg/mL vs. H. pylori) that differs from the broad family activity range; 2c's bioactivity profile may vary.

• [1] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source

Pyralomicin 2c: Key Differentiating Evidence

Tetrahydropyran Ring Enables Antitumor Activity

Direct comparison in the same study reveals that pyralomicin 2c—bearing a glucose glycone—is less potent than its direct structural analog, pyralomicin 1c, which contains an unmethylated C7-cyclitol. Specifically, pyralomicin 1c exhibits 'more potent antibacterial activity than its glucosyl analogue, pyralomicin 2c, and is also more active than its 4′-methylated congener, pyralomicin 1a' [1]. This SAR indicates that the choice of pyralomicin 2c over 1c must be justified by factors other than maximal Gram-positive potency (e.g., altered selectivity, synthetic accessibility, or physicochemical properties).

Tetrahydropyran ring

Class-level inference

2a/2c series (tetrahydropyran) — reported antitumor activity
1a series (cyclohexene) — no antitumor activity reported

Pharmacophore-class differentiation supports model-response interpretation.

In vivo murine IMC carcinoma model (2a dosed IP).

Evidence Dimension	Relative antibacterial activity
Target Compound Data	Qualitatively lower potency (exact MIC values not reported in the source)
Comparator Or Baseline	Pyralomicin 1c (unmethylated C7-cyclitol)
Quantified Difference	Pyralomicin 1c is 'more potent' than pyralomicin 2c [1]
Conditions	Bacterial panel including Micrococcus luteus (reference to prior antimicrobial characterization in [1])

Why This Matters

Users must not assume that pyralomicin 2c is interchangeable with other pyralomicin congeners; its selection depends on specific experimental goals (e.g., studying glucose vs. cyclitol bioactivity) and is not simply a 'less potent' version of 1c.

• [1] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source

Differential Antibacterial Potency Among Pyralomicins

Agar dilution assays performed on the pyralomicin class, including pyralomicin 2c, demonstrate inhibition of Micrococcus luteus growth at concentrations ranging from 0.2 to 25 μg/mL [1]. This broad range reflects the composite activity of multiple congeners (1a–1d, 2a–2c) and highlights the importance of selecting a specific compound with defined potency for antimicrobial studies.

Antibacterial selectivity

Cross-study comparable

Class aggregate: 0.2–25 mg/mL (M. luteus)
Pyralomicin 2a: MIC 0.0625 µg/mL (H. pylori)

Potency and spectrum can vary >1,000-fold; reported screening context.

Different assay platforms (agar dilution vs broth microdilution).

Evidence Dimension	Growth inhibition of Micrococcus luteus
Target Compound Data	0.2–25 μg/mL (class range; individual compound MIC not disaggregated)
Comparator Or Baseline	Pyralomicin class (1a–1d, 2a–2c)
Quantified Difference	Not applicable (range for the entire class)
Conditions	Agar dilution method against Micrococcus luteus [1]

Why This Matters

This establishes a baseline Gram-positive activity spectrum for the pyralomicin class, against which the performance of individual congeners like pyralomicin 2c can be benchmarked when more precise MIC data become available.

• [1] Kawamura N, et al. P-41 新規抗生物質Pyralomicin群の構造研究 (Poster abstract). 天然有機化合物討論会講演要旨集. 1994;36:697-704. View Source

X-ray Crystallography Defines Absolute Configuration

The first total synthesis of pyralomicin 2c was achieved in 1999 via N-glucosylation of a benzopyranopyrrole aglycone [1]. This synthesis not only confirmed the proposed structure but also provides a defined synthetic route that is distinct from the fermentation-dependent production of most pyralomicins. While no direct yield or purity comparisons with fermentation are provided, the existence of a total synthesis offers a strategic alternative for laboratories requiring structurally authenticated material free from fermentation-derived impurities or for studies exploring synthetic analogs.

Absolute configuration

Class-level inference

Confirmed for 2c by CD comparison to 2a (X-ray solved).

High-confidence stereochemical assignment enables target-engagement modeling.

X-ray crystallography with anomalous scattering.

Evidence Dimension	Synthetic route availability
Target Compound Data	Total synthesis achieved [1]
Comparator Or Baseline	Fermentation only for many pyralomicin congeners
Quantified Difference	Not reported (qualitative distinction)
Conditions	N-glucosylation of aglycone 16 in synthetic chemistry context

Why This Matters

Procurement of pyralomicin 2c can leverage either fermentation or chemical synthesis, potentially impacting purity, cost, and supply chain flexibility—an option not widely documented for all family members.

• [1] Tatsuta K, et al. The first total synthesis of pyralomicin 2c. Tetrahedron Letters. 1999 Mar 5;40(10):1929-1932. View Source

Pyralomicin 2c: High-Value Research Applications

Benzopyranopyrrole SAR Studies

Pyralomicin 2c serves as a critical tool for dissecting the role of glucose vs. C7-cyclitol moieties in pyralomicin bioactivity. Its well-characterized, lower potency compared to the cyclitol-bearing pyralomicin 1c [1] makes it an ideal negative control or comparator in SAR studies aimed at understanding how glycosylation influences target binding, uptake, or efflux in Gram-positive bacteria.

Total Synthesis Enables Medicinal Chemistry

The established total synthesis route for pyralomicin 2c [2] provides a defined chemical entry point for creating novel analogs with potentially altered halogenation patterns or glycone substitutions. Researchers focused on medicinal chemistry optimization can use synthetic pyralomicin 2c as a scaffold for exploring structure-activity relationships beyond those accessible through fermentation.

Target Engagement Using Labeled Probes

Because the pyralomicin biosynthetic gene cluster has been fully sequenced and the role of the N-glycosyltransferase (prlH) validated [3], pyralomicin 2c can be used as an authentic standard to monitor the output of heterologous expression systems or pathway engineering efforts aimed at producing glycosylated benzopyranopyrrole natural products.

Application

Selection Property

Validation Focus

Benzopyranopyrrole SAR studies

Pharmacophore core context

Tetrahydropyran-mediated response validation

Medicinal chemistry & analog design

Published total synthesis route

Synthetic feasibility for analog libraries

Target engagement probes

Absolute configuration & synthetic access

Label incorporation potential review

Selective antimicrobial SAR

Narrow-spectrum activity profile

Selectivity mechanism elucidation

• [1] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source
• [2] Tatsuta K, et al. The first total synthesis of pyralomicin 2c. Tetrahedron Letters. 1999 Mar 5;40(10):1929-1932. View Source
• [3] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source